Cas no 2349382-66-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2349382-66-5
• MF: C₁₈H₁₄F₃NO₄
• MW: 365.303275585175
• CID: 5174912
• Update Time: 2025-11-02

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3,3-trifluoropropanoic acid
• (S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3,3,3-trifluoro-propionic acid
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C18H14F3NO4/c19-18(20,21)15(16(23)24)22-17(25)26-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14-15H,9H2,(H,22,25)(H,23,24)/t15-/m0/s1
• InChI Key： GSEIXNCKLHONCZ-HNNXBMFYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@@H](C(=O)O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Analysis of CAS No 2349382-66-5 and Its Potential Applications in Modern Research

The chemical compound identified by CAS No 2349382-66-5, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique structural properties and potential applications. As researchers continue to explore novel compounds for advanced materials, pharmaceuticals, and sustainable technologies, this substance stands out as a promising candidate. Its molecular characteristics align with emerging trends in green chemistry and biocompatible materials, making it a subject of interest for laboratories and R&D departments worldwide.

One of the most frequently asked questions about CAS No 2349382-66-5 is its role in drug discovery and material science. Preliminary studies suggest that its molecular framework could be optimized for high-performance polymers or targeted drug delivery systems. Given the current focus on personalized medicine and nanotechnology, this compound's versatility makes it a compelling topic for further investigation. Researchers are particularly intrigued by its potential to address challenges in biodegradable packaging and renewable energy storage, aligning with global sustainability goals.

The nomenclature status of INDEX NAME NOT YET ASSIGNED reflects the ongoing exploration of its properties. While its IUPAC name remains under review, its CAS registry number ensures precise identification in databases and regulatory documents. This is critical for industries requiring compliance with REACH or FDA guidelines. Users searching for "CAS 2349382-66-5 supplier" or "unassigned index name compounds" often seek insights into synthesis protocols or commercial availability, highlighting the need for transparent technical documentation.

From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry have been employed to characterize CAS No 2349382-66-5. These studies reveal stability under varying pH conditions, a trait valuable for biomedical applications. Furthermore, computational modeling predicts interactions with enzyme targets, sparking discussions about its utility in precision agriculture or cancer therapeutics. Such interdisciplinary potential explains why search queries like "2349382-66-5 solubility" or "thermal stability of unclassified compounds" trend in academic circles.

In the context of intellectual property, patents referencing this compound often emphasize its modular synthesis pathway. This adaptability supports cost-effective scaling—a priority for manufacturers addressing demands in electronic coatings or cosmetic formulations. As regulatory bodies increasingly emphasize eco-friendly alternatives, CAS No 2349382-66-5 may offer solutions for replacing traditional petrochemical derivatives without compromising performance.

Looking ahead, collaborative efforts between academia and industry will likely clarify the nomenclature and expand the known applications of INDEX NAME NOT YET ASSIGNED. Its trajectory mirrors broader shifts toward data-driven chemical design and AI-assisted molecular discovery, ensuring its relevance in peer-reviewed journals and innovation conferences. For stakeholders tracking "emerging specialty chemicals" or "CAS registry updates," this compound represents both a scientific curiosity and a potential benchmark for next-generation technologies.